Cas no 22423-07-0 (Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI))

• Product name: Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI)
• CAS No: 22423-07-0
• MF: C₁₂H₁₆N₂O₇
• MW: 300.264643669128
• CID: 277672
• PubChem ID: 451833

Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Thymidine,3'-O-(carboxymethyl)-, monosodium salt (8CI,9CI)
• 2-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxyacetic acid
• Thymidine, 3'-O-(carboxymethyl)-
• 2-[(2R,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]oxyacetic acid
• BDBM50438459
• 3'-O-Carboxymethyl-2',3'-dideoxy-thymidine (*Sodium salt*)
• DTXSID40332337
• 3'-O-(carboxymethyl) thymidine
• 3'-OCOONa-ddT
• CHEMBL2414518
• SCHEMBL3230615
• 22423-07-0

• Inchi： InChI=1S/C12H16N2O7/c1-6-3-14(12(19)13-11(6)18)9-2-7(8(4-15)21-9)20-5-10(16)17/h3,7-9,15H,2,4-5H2,1H3,(H,16,17)(H,13,18,19)/t7-,8+,9+/m0/s1
• InChI Key： UGGFAVYFKYAKJM-DJLDLDEBSA-N
• SMILES： OC(CO[C@H]1C[C@H](N2C=C(C)C(=O)NC2=O)O[C@@H]1CO)=O

Computed Properties

• Exact Mass: 300.096
• Monoisotopic Mass: 300.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: _1.2